Cas no 34662-00-5 (1H-Isoindole-1,3(2H)-dione,2,2'-(2-butyne-1,4-diyl)bis-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2,2'-(2-butyne-1,4-diyl)bis-
• CAS No: 34662-00-5
• MF: C₂₀H₁₂N₂O₄
• MW: 344.320284843445
• CID: 319490
• PubChem ID: 232728
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2,2'-(2-butyne-1,4-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2,2'-(2-butyne-1,4-diyl)bis-
• 2-[4-(1,3-dioxoisoindol-2-yl)but-2-ynyl]isoindole-1,3-dione
• 1,4-DIPHTHALIMIDO-2-BUTYNE
• 1,4-Diphthalimido-but-2-in
• 2,2'-but-2-yne-1,4-diylbis(1h-isoindole-1,3(2h)-dione)
• AC1L5OJ9
• AC1Q6FK1
• AC1Q6FK2
• AC1Q6K00
• AR-1D1216
• CTK4H2780
• N,N'-But-2-indiyl-bis-phthalimid
• N,N'-but-2-ynediyl-bis-phthalimide
• NSC30604
• AKOS024332390
• 34662-00-5
• DTXSID60283236
• 2,2'-(But-2-yne-1,4-diyl)bis(isoindoline-1,3-dione)
• NSC-30604

• Inchi： 1S/C20H12N2O4/c23-17-13-7-1-2-8-14(13)18(24)21(17)11-5-6-12-22-19(25)15-9-3-4-10-16(15)20(22)26/h1-4,7-10H,11-12H2
• InChI Key： QWUGUVOMIVVVPH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC#CCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 344.07976
• Monoisotopic Mass: 344.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.464
• Boiling Point: 550.4°C at 760 mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.69
• PSA: 74.76